Cas no 1216060-79-5 (6-CHLORO-1H-INDOLE-3-SULFONYL CHLORIDE)

• Product Name: 6-CHLORO-1H-INDOLE-3-SULFONYL CHLORIDE
• CAS No: 1216060-79-5
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• CID: 4578391
• PubChem ID: 82374077
• Update Time: 2024-03-01

6-CHLORO-1H-INDOLE-3-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-sulfonyl chloride, 6-chloro-
• 6-Chloro-1H-indole-3-sulfonylchloride
• 6-CHLORO-1H-INDOLE-3-SULFONYL CHLORIDE

• Inchi： 1S/C8H5Cl2NO2S/c9-5-1-2-6-7(3-5)11-4-8(6)14(10,12)13/h1-4,11H
• InChI Key： LSBWUVXQQOOFSB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Cl)=C2)C(S(Cl)(=O)=O)=C1

Computed Properties

• Exact Mass: 248.9418050g/mol
• Monoisotopic Mass: 248.9418050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles